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Compound of Interest

Compound Name: AT791

Cat. No.: B15614096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AT791 is a potent and orally bioavailable inhibitor of Toll-like receptor 7 (TLR7) and Toll-like

receptor 9 (TLR9).[1][2] It plays a crucial role in immunology and autoimmune disease research

by inhibiting TLR7 and TLR9 signaling pathways.[1][3] Proper dissolution and storage of AT791
are critical to ensure its stability and efficacy in experimental settings. This document provides

detailed protocols for the effective handling of AT791.

Chemical Properties
Property Value Reference

Molecular Formula C23H31N3O3 [4]

Molecular Weight 397.51 g/mol [4]

CAS Number 1219962-49-8 [4]

Solubility Data
AT791 exhibits varying solubility in different solvents. It is crucial to use fresh, anhydrous

solvents, as moisture can affect solubility.[2]
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Solvent Solubility Notes

DMSO ≥ 80 mg/mL (≥ 201.25 mM)

Sonication or heating may be

required to aid dissolution. Use

newly opened, hygroscopic

DMSO for best results.[1][2][3]

Ethanol 20 mg/mL

Water Insoluble

Experimental Protocols
Reconstitution of AT791 Powder
This protocol describes the preparation of a stock solution from solid AT791.

Materials:

AT791 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene tubes

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate the AT791 vial to room temperature before opening.

Based on the desired stock concentration, calculate the required volume of DMSO. For

example, to prepare 1 mL of a 10 mM stock solution, add 0.2516 mL of DMSO to 1 mg of

AT791 powder.
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Add the calculated volume of fresh, anhydrous DMSO to the vial containing AT791 powder.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

If dissolution is slow, sonicate the vial in a water bath for short intervals until a clear solution

is obtained.[3] Gentle heating can also be applied.[1]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[2][3]

AT791 Reconstitution Workflow
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AT791 Reconstitution Workflow

Preparation of Working Solutions for In Vitro and In Vivo
Studies
For cell-based assays, it is important to ensure that the final concentration of DMSO is not

cytotoxic (typically ≤ 0.1%).[3] For in vivo studies, specific formulations are required to ensure

bioavailability.

For In Vitro Use (Cell-based Assays):

Thaw a single-use aliquot of the AT791 DMSO stock solution at room temperature.

Serially dilute the stock solution with cell culture medium to achieve the desired final

concentration.

Pre-warming the stock solution and culture medium to 37°C before dilution can help prevent

precipitation.[3]

For In Vivo Use (Oral Administration):

This protocol provides an example of a formulation for oral administration.

Materials:

AT791 DMSO stock solution

PEG300

Tween-80

Saline (0.9% NaCl in ddH₂O)

Procedure:[1]

To prepare a 1 mL working solution, start with 100 µL of a 25 mg/mL AT791 DMSO stock

solution.

Add 400 µL of PEG300 and mix thoroughly.
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Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach a final volume of 1 mL.

In Vivo Formulation Workflow
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Ready for In Vivo Use
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In Vivo Formulation Workflow

Storage and Stability
Proper storage is essential to maintain the integrity of AT791.
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Form Storage Temperature Stability

Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months to 1 year[1][2][3]

-20°C 1 month[1][2]

Storage Recommendations:

Store the solid powder at -20°C for long-term storage.

Store stock solutions in tightly sealed vials at -80°C for up to one year.[2][3]

Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[2][3]

Safety Precautions
Handle AT791 in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for complete safety information.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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